N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(4-methyl-2-nitrophenyl)thiourea
• InChI: InChI=1S/C14H11F2N3O2S/c1-8-2-4-12(13(6-8)19(20)21)18-14(22)17-11-5-3-9(15)7-10(11)16/h2-7H,1H3,(H2,17,18,22)
• InChI Key: MWVMSVNLCVSGBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC2=C(C=C(C=C2)F)F)[N+](=O)[O-]
• Molecular Formula: C14H11F2N3O2S
• Molecular Weight: 323.32 g/mol

Description

N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea, also known as DNTU, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. DNTU belongs to the class of thiourea derivatives and is synthesized through a multi-step process that involves the use of various reagents and solvents. In

Scientific Research Applications

N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has been studied extensively for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. One of the main areas of research has been the investigation of N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea as a potential anticancer agent. Studies have shown that N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has also been investigated for its potential use as an antimicrobial agent, with promising results against various bacterial and fungal strains.

Mechanism of Action

The exact mechanism of action of N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea is not fully understood, but several studies have suggested that it exerts its anticancer activity through the induction of apoptosis, or programmed cell death. N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has been shown to activate various apoptotic pathways, including the mitochondrial pathway and the death receptor pathway. Additionally, N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has been shown to inhibit the activity of specific enzymes and proteins that are involved in cancer cell proliferation and survival, such as topoisomerase II and Akt.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. Studies have shown that N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea can induce DNA damage and oxidative stress in cancer cells, leading to cell cycle arrest and apoptosis. Additionally, N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. In animal studies, N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has been shown to exhibit low toxicity and good pharmacokinetic properties, with a favorable distribution and elimination profile.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has several advantages as a research tool, including its potent anticancer and antimicrobial activity, low toxicity, and favorable pharmacokinetic properties. However, there are also some limitations to its use in lab experiments. N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea is relatively expensive to synthesize, and its synthesis requires the use of various reagents and solvents that can be hazardous and difficult to handle. Additionally, N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea has limited solubility in water and some organic solvents, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea. One area of interest is the development of more efficient and cost-effective synthesis methods for N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea and its analogs. Another area of research is the investigation of N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea as a potential therapeutic agent for other diseases, such as neurodegenerative disorders and viral infections. Additionally, further studies are needed to elucidate the exact mechanism of action of N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea and its potential interactions with other drugs and compounds. Finally, there is a need for more in-depth studies on the pharmacokinetics and toxicology of N-(2,4-difluorophenyl)-N'-(4-methyl-2-nitrophenyl)thiourea in different animal models and human subjects.